Cas no 756751-82-3 (1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(3-methylphenyl)-)

1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(3-methylphenyl)- structure
756751-82-3 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(3-methylphenyl)-
CAS No:756751-82-3
MF:C12H12N2O2
MW:216.235882759094
CID:1774683
PubChem ID:22831944
Update Time:2025-04-21

1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(3-methylphenyl)-
    • ATNYKMSJDZOOOS-UHFFFAOYSA-N
    • DB-151972
    • 3-Methyl-1-m-tolyl-1H-pyrazole-5-carboxylic acid
    • SCHEMBL6420468
    • 3-methyl-1-(3-methylphenyl)-1H-pyrazole-5-carboxylic acid
    • 756751-82-3
    • 5-methyl-2-m-tolyl-2H-pyrazole-3-carboxylic acid
    • AKOS015936028
    • Inchi: 1S/C12H12N2O2/c1-8-4-3-5-10(6-8)14-11(12(15)16)7-9(2)13-14/h3-7H,1-2H3,(H,15,16)
    • InChI Key: ATNYKMSJDZOOOS-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C)=NN1C1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 216.089877630g/mol
  • Monoisotopic Mass: 216.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55.1Ų

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